Cas no 79681-26-8 (2-Cyclopenten-1-one, 2-[(S)-(4-methylphenyl)sulfinyl]-)

• Product Name: 2-Cyclopenten-1-one, 2-[(S)-(4-methylphenyl)sulfinyl]-
• CAS No: 79681-26-8
• MF: C₁₂H₁₂O₂S
• MW: 220.287482261658
• CID: 532516
• PubChem ID: 10998562
• Update Time: 2025-04-19

2-Cyclopenten-1-one, 2-[(S)-(4-methylphenyl)sulfinyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopenten-1-one, 2-[(S)-(4-methylphenyl)sulfinyl]-
• 2-[(S)-(4-methylphenyl)sulfinyl]cyclopent-2-en-1-one
• 79681-26-8
• DTXSID20451313

• Inchi： 1S/C12H12O2S/c1-9-5-7-10(8-6-9)15(14)12-4-2-3-11(12)13/h4-8H,2-3H2,1H3/t15-/m0/s1
• InChI Key： OXJHVPNLFJWVJT-HNNXBMFYSA-N
• SMILES： [S@](C1C=CC(C)=CC=1)(C1=CCCC1=O)=O

Computed Properties

• Exact Mass: 220.05580079g/mol
• Monoisotopic Mass: 220.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 53.4Ų